(3r,5r,7r)-N-(4-((Z)-3-(4-methoxyphenyl)acryloyl)phenyl)adamantane-1-carboxamide

• IUPAC Name: N-[4-[(Z)-3-(4-methoxyphenyl)prop-2-enoyl]phenyl]adamantane-1-carboxamide
• InChI: InChI=1S/C27H29NO3/c1-31-24-9-2-18(3-10-24)4-11-25(29)22-5-7-23(8-6-22)28-26(30)27-15-19-12-20(16-27)14-21(13-19)17-27/h2-11,19-21H,12-17H2,1H3,(H,28,30)/b11-4-
• InChI Key: LYXAWHFQYXQSKX-WCIBSUBMSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)NC(=O)C34CC5CC(C3)CC(C5)C4
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C\C(=O)C2=CC=C(C=C2)NC(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C27H29NO3
• Molecular Weight: 415.5 g/mol
• CAS No.: 1321808-33-6

Description

(3r,5r,7r)-N-(4-((Z)-3-(4-methoxyphenyl)acryloyl)phenyl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C27H29NO3 and its molecular weight is 415.533. The purity is usually 95%.
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Scientific Research Applications

For instance, adamantane and its derivatives are known for their unique cage-like structure, contributing to high thermal stability and rigidity in polymers. A study on the synthesis of new polyamides containing adamantyl moieties in the main chain highlighted the solubility, thermal properties, and mechanical strength of these materials, suggesting their utility in advanced materials applications (Chern, Shiue, & Kao, 1998).

Additionally, acrylamide derivatives, such as those mentioned in studies on corrosion inhibitors and controlled radical polymerization, indicate the versatility of acrylamide-based compounds in creating functional materials with specific chemical and physical properties. For example, the development of new acrylamide derivatives for corrosion inhibition in copper demonstrates the potential of these compounds in protective coatings and industrial applications (Abu-Rayyan et al., 2022).

Antimicrobial and Anti-inflammatory Applications

Research on adamantane derivatives also extends to biomedical applications, including antimicrobial and anti-inflammatory agents. For example, a study on adamantane-isothiourea hybrid derivatives evaluated their in vitro antimicrobial activity against various pathogens and their in vivo hypoglycemic activity in diabetic rats, showcasing the therapeutic potential of such compounds (Al-Wahaibi et al., 2017).